N-(benzo[d][1,3]dioxol-5-yl)-2-(7-(4-fluorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[7-(4-fluorophenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• InChI: InChI=1S/C21H15FN4O4S/c1-11-23-19-20(31-11)18(12-2-4-13(22)5-3-12)25-26(21(19)28)9-17(27)24-14-6-7-15-16(8-14)30-10-29-15/h2-8H,9-10H2,1H3,(H,24,27)
• InChI Key: ZNADZCQOYJJGDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NC3=CC4=C(C=C3)OCO4)C5=CC=C(C=C5)F
• Molecular Formula: C21H15FN4O4S
• Molecular Weight: 438.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(7-(4-fluorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H15FN4O4S and its molecular weight is 438.43. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anti-inflammatory Potential

A study by Koppireddi et al. (2013) synthesized various N-(1,3-benzothiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide derivatives and evaluated them for anti-inflammatory and antioxidant activity. Some derivatives, such as compounds 4k and 4l, exhibited significant antioxidant activity in various assays. Additionally, several compounds including 4a, 4h, 4i, 4k, 4m, and 4n demonstrated notable anti-inflammatory activity (Koppireddi et al., 2013).

Antimicrobial and Antiproliferative Activities

Mansour et al. (2020) synthesized thiazole derivatives linked to the benzo[1,3]dioxole moiety, revealing that these compounds possess interesting antimicrobial and antiproliferative properties. One derivative, in particular, showed significant inhibitory effects on HCT-116 cancer cells (Mansour et al., 2020).

Antifungal Synergy

A study by Liu et al. (2014) identified N-(2-(benzo[d][1,3]dioxol-5-yl)ethyl)-2-(substituted phenyl)acetamides as compounds that could synergistically enhance the antifungal effectiveness of fluconazole against drug-resistant Candida albicans. These compounds significantly reduced the MIC80 values of fluconazole, indicating a potential application in treating drug-resistant fungal infections (Liu et al., 2014).

Antibacterial and Antioxidant Properties

Ahmad et al. (2010) synthesized a series of N'-arylmethylidene-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetohydrazides with potential antioxidant and antibacterial activities. This study highlighted the significance of these compounds in the development of new bioactive molecules (Ahmad et al., 2010).

Src Kinase Inhibitory and Anticancer Activities

Research by Fallah-Tafti et al. (2011) involved the synthesis of N-benzyl substituted (((2-morpholinoethoxy)phenyl)thiazol-4-yl)acetamide derivatives with Src kinase inhibitory and anticancer activities. Their results contribute to understanding the role of thiazole and N-benzylsubstitution in potential antipsychotic agents (Fallah-Tafti et al., 2011).